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Compound of Interest

Compound Name: 1-HEPTEN-4-YNE

Cat. No.: B019928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for 1-hepten-4-yne. Due to the limited availability of specific toxicological data for this

compound, this guide incorporates safety information from analogous compounds, such as 1-

heptene and 1-heptyne, to provide a thorough understanding of the potential hazards and

necessary precautions.

Chemical and Physical Properties
1-Hepten-4-yne is a volatile and flammable organic compound. A summary of its key physical

and chemical properties is presented in the table below.

Property Value Source

Molecular Formula C₇H₁₀ [1][2]

Molecular Weight 94.15 g/mol [1]

CAS Number 19781-78-3 [1][3]

Boiling Point 106 °C (at 730 mmHg) [4]

Density 0.766 g/cm³ [4]

Synonyms Hept-1-en-4-yne [1][3]
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Hazard Identification and Classification
While specific GHS classification for 1-hepten-4-yne is not readily available, based on the

properties of similar enynes and its structural components (an alkene and an alkyne), it should

be handled as a flammable liquid.[5] The primary hazards are associated with its flammability

and potential for vapor inhalation.

Analogous Compound Data (1-Heptene):

Hazard Class Category

Flammable liquids Category 2

Aspiration hazard Category 1

Hazardous to the aquatic environment, acute

hazard
Category 1

Hazardous to the aquatic environment, long-

term hazard
Category 1

Note: This data is for 1-heptene and should be used as a precautionary reference.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure safety

when handling 1-hepten-4-yne.[6][7][8]
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Equipment Specification

Eye Protection Chemical splash goggles or a full-face shield.[7]

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).[9][10]

Skin and Body Protection

Flame-retardant lab coat, long pants, and

closed-toe shoes. For larger quantities or splash

potential, a chemical-resistant apron or suit is

recommended.[7]

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood. If ventilation is inadequate,

a respirator with an appropriate organic vapor

cartridge is necessary.

Safe Handling and Storage
Handling

Ventilation: All work with 1-hepten-4-yne should be conducted in a well-ventilated area,

ideally within a certified chemical fume hood to minimize inhalation of vapors.[11]

Ignition Sources: Keep away from open flames, sparks, hot surfaces, and any other potential

sources of ignition. Use non-sparking tools and explosion-proof equipment.[5][12]

Static Discharge: Take precautionary measures against static discharge by grounding all

equipment.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[12]

Storage
Container: Store in a tightly closed, properly labeled container.[11]

Conditions: Keep in a cool, dry, and well-ventilated place away from heat and direct sunlight.

[11][12]

Segregation: Store separately from incompatible materials, such as strong oxidizing agents.
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Experimental Protocols: General Handling
Procedure
The following is a general protocol for handling 1-hepten-4-yne in a laboratory setting. This

should be adapted based on the specific experimental context and a thorough risk assessment.

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and ensure it is in good condition.

Have a spill kit and appropriate fire extinguisher (e.g., dry chemical, CO₂) readily

accessible.

Ground all equipment to be used.

Dispensing:

Work within the fume hood.

Use non-sparking tools for opening containers and transferring the liquid.

Transfer the required amount of 1-hepten-4-yne to a suitable reaction vessel.

Immediately reseal the primary container.

Reaction:

Conduct the reaction within the fume hood.

Maintain a controlled temperature and be mindful of any exothermic potential of the

reaction.

Work-up and Disposal:

Quench the reaction carefully if necessary.
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Dispose of all waste, including empty containers and contaminated materials, in

accordance with local, state, and federal regulations for hazardous waste.

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.[5]

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected area with plenty of water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire and Explosion Hazards
1-Hepten-4-yne is a flammable liquid and its vapors can form explosive mixtures with air.

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.

Avoid using a direct stream of water as it may spread the fire.[12]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Reactivity and Incompatibility
1-Hepten-4-yne contains both a double and a triple bond, making it a reactive molecule.[13]

Reactivity: Can undergo reactions typical of alkenes and alkynes, such as addition,

oxidation, and reduction.[13]

Incompatible Materials: Strong oxidizing agents.[12]

Hazardous Decomposition Products: Combustion may produce carbon monoxide and

carbon dioxide.

Visualizations
General Handling Workflow
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General Handling Workflow for 1-Hepten-4-yne

Preparation
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Caption: A flowchart illustrating the key steps for the safe handling of 1-hepten-4-yne.
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Logical Relationship of Hazards

Hazard Relationships for 1-Hepten-4-yne

Properties

Primary Hazards

Control Measures

1-Hepten-4-yne

Volatile Flammable Liquid

Skin/Eye IrritationInhalation Hazard Fire/Explosion Hazard

No Ignition SourcesGroundingFume Hood PPE (Gloves, Goggles, etc.)

Click to download full resolution via product page

Caption: A diagram showing the relationship between the properties, hazards, and control

measures for 1-hepten-4-yne.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment conducted by qualified

professionals. Always consult the most current Safety Data Sheet (SDS) for any chemical

before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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